N-(1-butyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-2-methoxybenzenecarboxamide

• IUPAC Name: N-(1-butyl-3-cyano-4,5-diphenylpyrrol-2-yl)-2-methoxybenzamide
• InChI: InChI=1S/C29H27N3O2/c1-3-4-19-32-27(22-15-9-6-10-16-22)26(21-13-7-5-8-14-21)24(20-30)28(32)31-29(33)23-17-11-12-18-25(23)34-2/h5-18H,3-4,19H2,1-2H3,(H,31,33)
• InChI Key: VEPPOBBDAPWJBZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=C(C(=C1NC(=O)C2=CC=CC=C2OC)C#N)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C29H27N3O2
• Molecular Weight: 449.5 g/mol

Description

N-(1-butyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-2-methoxybenzenecarboxamide, also known as BDP-9066, is a novel compound with potential applications in scientific research. This compound belongs to the class of pyrrole derivatives and has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of N-(1-butyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-2-methoxybenzenecarboxamide involves its interaction with the sigma-1 receptor. This receptor is located in various regions of the brain and is involved in the regulation of various physiological processes. This compound has been shown to modulate the activity of the sigma-1 receptor, which may lead to changes in the release of various neurotransmitters and neuromodulators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to increase the release of acetylcholine, which is involved in memory and cognitive function. This compound has also been shown to increase the release of dopamine, which is involved in the regulation of mood and motivation. Additionally, this compound has been shown to have anti-inflammatory effects, which may have implications for the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

N-(1-butyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-2-methoxybenzenecarboxamide has several advantages for lab experiments. This compound has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of this receptor. Additionally, this compound has been shown to have a low toxicity profile, which makes it a safe compound to use in lab experiments. However, one limitation of this compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of N-(1-butyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-2-methoxybenzenecarboxamide in scientific research. One potential application is in the development of new treatments for neurological disorders, such as Alzheimer's disease and depression. Additionally, this compound may be useful in studying the function of the sigma-1 receptor in various physiological processes. Further research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

N-(1-butyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-2-methoxybenzenecarboxamide has been synthesized using a specific method that involves the reaction of 2-methoxybenzoic acid with butylamine, followed by the condensation of the resulting product with 1,3-diphenylpropane-1,3-dione. The final step involves the reaction of the resulting product with cyanide ion to obtain this compound.

Scientific Research Applications

N-(1-butyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-2-methoxybenzenecarboxamide has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have an affinity for the sigma-1 receptor, which is involved in the regulation of various physiological processes, including pain perception, memory, and mood. This compound has been shown to modulate the activity of the sigma-1 receptor, which may have implications for the treatment of various neurological disorders.